Cas no 2227826-15-3 (rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-6-fluorophenol)

• Product Name: rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-6-fluorophenol
• CAS No: 2227826-15-3
• MF: C₁₂H₁₆FNO
• MW: 209.25994682312
• CID: 6035500
• PubChem ID: 165709372
• Update Time: 2025-07-08

rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-6-fluorophenol Chemical and Physical Properties

Names and Identifiers

• rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-6-fluorophenol
• rac-2-[(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl]-6-fluorophenol
• EN300-1801060
• 2227826-15-3

• Inchi： 1S/C12H16FNO/c1-12(2)8(6-14)10(12)7-4-3-5-9(13)11(7)15/h3-5,8,10,15H,6,14H2,1-2H3/t8-,10-/m0/s1
• InChI Key： JFEWMNFMHPAAKU-WPRPVWTQSA-N
• SMILES： FC1=CC=CC(=C1O)[C@H]1[C@H](CN)C1(C)C

Computed Properties

• Exact Mass: 209.121592296g/mol
• Monoisotopic Mass: 209.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Additional information on rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-6-fluorophenol

Rac-2-(1R,3R)-3-(Aminomethyl)-2,2-Dimethylcyclopropyl-6-Fluorophenol: A Comprehensive Overview

The compound with CAS No 2227826-15-3, known as rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-6-fluorophenol, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and biochemistry. This compound is notable for its unique structural features and its potential applications in drug development and related research areas.

The molecular structure of rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-6-fluorophenol consists of a cyclopropane ring system with specific stereochemistry at the 1R and 3R positions. The presence of an amino methyl group (-CH₂NH₂) attached to the cyclopropane ring introduces significant functional diversity to the molecule. Additionally, the 6-fluoro substitution on the phenol group further enhances its chemical reactivity and biological activity.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that rac-racemic compounds with similar structural motifs exhibit promising anti-inflammatory properties. Furthermore, the stereochemistry at the 1R and 3R positions plays a critical role in determining the compound's pharmacokinetic profile and bioavailability.

In terms of synthesis, this compound is typically prepared through a multi-step process involving advanced organic synthesis techniques such as cyclization reactions, stereoselective synthesis, and aminoalkylation. The use of chiral catalysts and asymmetric induction methods has been pivotal in achieving the desired stereochemical configuration at the cyclopropane ring.

The application of rac-racemic compounds in drug discovery is particularly intriguing due to their ability to modulate specific biological targets. For example, recent findings suggest that this compound may act as a potent inhibitor of certain enzyme systems involved in neurodegenerative diseases such as Alzheimer's disease. The presence of both amino and fluorine substituents provides multiple sites for interaction with biomolecules, making it a versatile candidate for drug design.

In conclusion, rac-racemic compounds like CAS No 2227826-15-3 represent a fascinating area of research with potential implications across multiple therapeutic domains. As ongoing studies continue to unravel its full potential, this compound stands as a testament to the intricate relationship between molecular structure and biological function.